molecular formula C20H19ClF3N3O B1228710 2,3-Dihydro-2,2-dimethyl-5-phenyl-8-(trifluoromethyl)-1H-pyrimido(1,2-a)quinoxaline 6-oxide, monohydrochloride CAS No. 114370-67-1

2,3-Dihydro-2,2-dimethyl-5-phenyl-8-(trifluoromethyl)-1H-pyrimido(1,2-a)quinoxaline 6-oxide, monohydrochloride

Cat. No.: B1228710
CAS No.: 114370-67-1
M. Wt: 409.8 g/mol
InChI Key: MFLKIPORVXKXSO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,3-Dihydro-2,2-dimethyl-5-phenyl-8-(trifluoromethyl)-1H-pyrimido(1,2-a)quinoxaline 6-oxide, monohydrochloride, also known as this compound, is a useful research compound. Its molecular formula is C20H19ClF3N3O and its molecular weight is 409.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

114370-67-1

Molecular Formula

C20H19ClF3N3O

Molecular Weight

409.8 g/mol

IUPAC Name

2,2-dimethyl-6-oxido-5-phenyl-8-(trifluoromethyl)-1,3-dihydropyrimido[1,2-a]quinoxalin-6-ium;hydrochloride

InChI

InChI=1S/C20H18F3N3O.ClH/c1-19(2)11-24-18-17(13-6-4-3-5-7-13)26(27)16-10-14(20(21,22)23)8-9-15(16)25(18)12-19;/h3-10H,11-12H2,1-2H3;1H

InChI Key

MFLKIPORVXKXSO-UHFFFAOYSA-N

SMILES

CC1(CN=C2C(=[N+](C3=C(N2C1)C=CC(=C3)C(F)(F)F)[O-])C4=CC=CC=C4)C.Cl

Canonical SMILES

CC1(CN=C2C(=[N+](C3=C(N2C1)C=CC(=C3)C(F)(F)F)[O-])C4=CC=CC=C4)C.Cl

114370-67-1

Synonyms

2,3-dihydro-2,2-dimethyl-5-phenyl-8-trifluoromethyl-1H-pyrimido(1,2-a)quinoxaline 6-oxide monohydrochloride
SC 44942-A
SC-44942-A

Origin of Product

United States

Synthesis routes and methods

Procedure details

2,3-Dihydro-2,2-dimethyl-5-phenyl-8-trifluoromethyl-1H-pyrimido[1,2-a]quinoxaline 6-oxide (70 g) was suspended in ethanol (500 ml) and cooled in an ice-bath. Gaseous hydrogen chloride was passed through the suspension until all solid had dissolved. The solvent was then removed in vacuo and the resulting solid recrystallized from hot ethyl acetate to yield 57.87 g of 2,3-dihydro-2,2-dimethyl-5-phenyl-8-trifluoromethyl-1H-pyrimido[ 1,2-a]quinoxaline 6-oxide hydrochloride as a bright yellow crystalline solid, m.p. 234° C., (Found: C, 58.43, H, 4.68, N, 10.15%; C20H19ClF3N3O requires C, 58.61, H, 4.67, N, 10.25%) and represented by the structural formula: ##STR15##
Name
2,3-Dihydro-2,2-dimethyl-5-phenyl-8-trifluoromethyl-1H-pyrimido[1,2-a]quinoxaline 6-oxide
Quantity
70 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
500 mL
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.